Cas no 2034604-27-6 (1-[1-(furan-3-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione)

• Product Name: 1-[1-(furan-3-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione
• CAS No: 2034604-27-6
• MF: C₁₉H₁₉N₃O₄
• MW: 353.371864557266
• CID: 5553377
• PubChem ID: 91819488
• Update Time: 2025-11-05

1-[1-(furan-3-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• AKOS025328614
• 2034604-27-6
• F6529-2358
• 1-(1-(furan-3-carbonyl)piperidin-4-yl)-3-phenylimidazolidine-2,4-dione
• 1-[1-(furan-3-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione

• Inchi： 1S/C19H19N3O4/c23-17-12-21(19(25)22(17)16-4-2-1-3-5-16)15-6-9-20(10-7-15)18(24)14-8-11-26-13-14/h1-5,8,11,13,15H,6-7,9-10,12H2
• InChI Key： MVQZESIWOXLULL-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC=CC=2)C(CN1C1CCN(C(C2=COC=C2)=O)CC1)=O

Computed Properties

• Exact Mass: 353.13755610g/mol
• Monoisotopic Mass: 353.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.1Ų

Additional information on 1-[1-(furan-3-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione

Professional Introduction to Compound with CAS No. 2034604-27-6 and Product Name: 1-[1-(furan-3-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione

The compound with the CAS number 2034604-27-6 and the product name 1-[1-(furan-3-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a furan-3-carbonyl moiety and a piperidin-4-yl substituent in its molecular framework suggests a rich chemical reactivity that could be exploited for the development of novel therapeutic agents.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of 1-[1-(furan-3-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione as a versatile scaffold for drug discovery. The compound’s ability to interact with biological targets through multiple binding sites makes it an attractive candidate for designing molecules with enhanced pharmacological properties. Studies have demonstrated that such structures can exhibit inhibitory effects on various enzymes and receptors, which are implicated in a wide range of diseases.

One of the most compelling aspects of this compound is its potential to serve as a precursor for the synthesis of more complex derivatives. The furan-3-carbonyl group provides a site for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones. This flexibility is crucial in medicinal chemistry, where the optimization of drug candidates often requires precise adjustments at multiple levels. The piperidin-4-yl moiety, on the other hand, contributes to the compound’s solubility and bioavailability, which are critical factors in drug development.

Current research efforts are focused on exploring the pharmacological profile of 1-[1-(furan-3-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione through both in vitro and in vivo studies. Preliminary findings suggest that this compound exhibits promising activity against several targets of interest, including kinases and other enzymes involved in signal transduction pathways. These pathways are frequently dysregulated in diseases such as cancer, making them attractive therapeutic targets.

The synthesis of this compound involves a series of well-established organic reactions, including condensation and cyclization processes. The use of advanced synthetic techniques has enabled researchers to achieve high yields and purity levels, which are essential for pharmaceutical applications. The scalability of the synthetic route is another important consideration, as it determines whether the compound can be produced on an industrial scale if it proves to be clinically relevant.

In addition to its potential therapeutic applications, 1-[1-(furan-3-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione has also been investigated for its role in chemical biology research. Its unique structure allows it to serve as a tool compound for studying enzyme mechanisms and interactions. By using this compound as a probe, researchers can gain insights into how biological systems function at a molecular level, which can lead to the discovery of new drug targets.

The future prospects for this compound are bright, with ongoing studies aimed at expanding its chemical space and exploring new synthetic methodologies. Collaborative efforts between academia and industry are likely to play a crucial role in translating laboratory findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like 1-[1-(furan-3-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione will remain at the forefront of pharmaceutical innovation.

The development of novel therapeutic agents requires a multidisciplinary approach that integrates knowledge from chemistry, biology, and medicine. The case of 1-[1-(furan-3-carbonyl)piperidin-4-ylyl]-3-pheno/imidazolidine/2/,/dione exemplifies how structural innovation can lead to significant advancements in drug discovery. By leveraging cutting-edge technologies and interdisciplinary collaboration, researchers can accelerate the process of bringing new treatments to patients who need them most.